molecular formula C20H29N3O B5125322 N,N-diethyl-1-[(2-methyl-1H-indol-3-yl)methyl]-3-piperidinecarboxamide

N,N-diethyl-1-[(2-methyl-1H-indol-3-yl)methyl]-3-piperidinecarboxamide

Cat. No. B5125322
M. Wt: 327.5 g/mol
InChI Key: RCTGGCWDQBJYOW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N,N-diethyl-1-[(2-methyl-1H-indol-3-yl)methyl]-3-piperidinecarboxamide, commonly known as MEAI, is a novel psychoactive substance that belongs to the synthetic cathinone family. It was first synthesized in 2010 and has gained popularity among the research community due to its unique properties.

Mechanism of Action

MEAI acts as a reuptake inhibitor for both dopamine and norepinephrine, which leads to increased levels of these neurotransmitters in the brain. This results in increased feelings of euphoria, stimulation, and alertness. MEAI also acts as a serotonin receptor agonist, which may contribute to its mood-enhancing effects.
Biochemical and Physiological Effects:
MEAI has been shown to increase heart rate, blood pressure, and body temperature in animal studies. It also increases locomotor activity and produces hyperactivity in rodents. These effects are consistent with other psychoactive substances that act as stimulants.

Advantages and Limitations for Lab Experiments

One advantage of using MEAI in lab experiments is its potency and selectivity for dopamine and norepinephrine reuptake inhibition. This makes it a useful tool for investigating the role of these neurotransmitters in various physiological and behavioral processes. However, one limitation is that its effects on other neurotransmitter systems, such as serotonin, may complicate interpretation of results.

Future Directions

There are several potential future directions for research on MEAI. One area of interest is its potential use as a treatment for depression and other mood disorders. Another potential direction is investigating its effects on cognitive function and memory. Additionally, further research is needed to fully understand the biochemical and physiological effects of MEAI and its potential for abuse.
Conclusion:
In conclusion, MEAI is a novel psychoactive substance with unique properties that make it a useful tool for scientific research. Its potent dopamine and norepinephrine reuptake inhibition make it a potential treatment for depression and other mood disorders. However, further research is needed to fully understand its effects on other neurotransmitter systems and its potential for abuse.

Synthesis Methods

MEAI can be synthesized using a variety of methods, including reductive amination and Mannich reaction. The most common method involves the reaction between 2-methyl-1H-indole and N,N-diethyl-3-piperidone in the presence of formaldehyde and hydrogen chloride gas. This reaction results in the formation of MEAI as a white crystalline powder.

Scientific Research Applications

MEAI has been used in various scientific research studies to investigate its effects on the central nervous system. It has been shown to act as a potent dopamine and norepinephrine reuptake inhibitor, leading to increased levels of these neurotransmitters in the brain. This has led to research into its potential use as a treatment for depression and other mood disorders.

properties

IUPAC Name

N,N-diethyl-1-[(2-methyl-1H-indol-3-yl)methyl]piperidine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H29N3O/c1-4-23(5-2)20(24)16-9-8-12-22(13-16)14-18-15(3)21-19-11-7-6-10-17(18)19/h6-7,10-11,16,21H,4-5,8-9,12-14H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RCTGGCWDQBJYOW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC)C(=O)C1CCCN(C1)CC2=C(NC3=CC=CC=C32)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H29N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

327.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N,N-diethyl-1-[(2-methyl-1H-indol-3-yl)methyl]piperidine-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.